2,6-difluoro-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• InChI: InChI=1S/C18H15F2N3OS/c19-13-7-4-8-14(20)16(13)17(24)21-9-10-25-18-22-11-15(23-18)12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,21,24)(H,22,23)
• InChI Key: SQXNZYQXRAYKRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H15F2N3OS
• Molecular Weight: 359.4 g/mol
• CAS No.: 886898-49-3

Description

2,6-difluoro-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide is a useful research compound. Its molecular formula is C18H15F2N3OS and its molecular weight is 359.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxicity and Synthesis of Heterocycles

Research has explored the synthesis of new heterocycles involving the reaction of compounds with similar chemical frameworks. For example, the cytotoxicity and utility of certain heterocyclic compounds have been assessed, demonstrating potential in drug discovery and medicinal chemistry. Compounds with structural similarities have shown considerable cytotoxic activities against various cancer cell lines, suggesting their potential as anticancer agents (Hegazi et al., 2010).

Anticancer Activity

The design and synthesis of benzamide derivatives have been evaluated for their anticancer activities. Studies have shown that these compounds exhibit moderate to excellent anticancer activity against different cancer cell lines, indicating the relevance of such chemical frameworks in developing new therapeutic agents (Ravinaik et al., 2021).

Antimycobacterial Activity

Imidazole and benzamide derivatives have been synthesized and assessed for their antimycobacterial activity. Some compounds demonstrated significant activity against both drug-sensitive and resistant strains of Mycobacterium tuberculosis, highlighting their potential in addressing antimicrobial resistance challenges (Lv et al., 2017).

Antibacterial and Anti-inflammatory Activities

The synthesis of novel pyrimidine and thiophene derivatives, incorporating imidazole rings, has been reported with subsequent evaluation of their antibacterial and anti-inflammatory activities. These studies underline the versatility of imidazole-containing compounds in developing treatments for infections and inflammation-related conditions (Lahsasni et al., 2018).

Photodynamic Therapy Applications

Imidazole-modified porphyrins have been investigated for their utility in cancer photodynamic therapy, demonstrating increased production of singlet oxygen molecules at lower pH levels. This finding suggests the role of such compounds in targeted cancer treatments, leveraging the acidic tumor microenvironment (Zhu et al., 2011).